2-chloro-4-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide

• IUPAC Name: 2-chloro-4-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H17ClN2OS/c1-13-3-9-17(18(23)11-13)21(26)24-16-7-5-15(6-8-16)22-25-19-10-4-14(2)12-20(19)27-22/h3-12H,1-2H3,(H,24,26)
• InChI Key: GFLWWWZMFUMWDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=C(C=C(C=C4)C)Cl
• Molecular Formula: C22H17ClN2OS
• Molecular Weight: 392.9 g/mol

Description

2-chloro-4-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide is a synthetic compound that is widely used in scientific research. It is a member of the benzamide family of compounds and is commonly referred to as CMBB. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The exact mechanism of action of 2-chloro-4-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide is not fully understood. However, it has been shown to interact with various proteins and enzymes, suggesting that it may modulate their activity and function.
Biochemical and Physiological Effects:
2-chloro-4-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including protein kinases and phosphodiesterases. Additionally, it has been shown to modulate various signaling pathways, including the cAMP and MAPK pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-4-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide in lab experiments is its specificity. It has been shown to selectively inhibit certain enzymes and signaling pathways, making it a valuable tool for studying specific biological processes. However, one limitation of using this compound is its potential toxicity. Careful consideration should be given to the concentration and duration of exposure when using this compound in lab experiments.

Future Directions

There are several future directions for research involving 2-chloro-4-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide. One area of interest is the development of new drugs and therapies based on the biochemical and physiological effects of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various biological processes. Finally, more studies are needed to determine the safety and toxicity of this compound, particularly in vivo.

Synthesis Methods

The synthesis of 2-chloro-4-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide involves the reaction of 2-chloro-4-methylbenzoic acid with 2-amino-6-methylbenzothiazole in the presence of thionyl chloride. The resulting intermediate is then reacted with 4-(aminophenyl)-N-methylbenzamide to yield the final product.

Scientific Research Applications

2-chloro-4-methyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide has a wide range of applications in scientific research. It has been used as a tool to study various biological processes, including protein-protein interactions, enzyme activity, and cell signaling pathways. Additionally, it has been used in the development of new drugs and therapies.